Cas no 2229115-98-2 (3-(2,4-dichlorophenyl)but-3-en-1-amine)

• Product Name: 3-(2,4-dichlorophenyl)but-3-en-1-amine
• CAS No: 2229115-98-2
• MF: C₁₀H₁₁Cl₂N
• MW: 216.107040643692
• CID: 6200545
• PubChem ID: 165785116
• Update Time: 2025-06-09

3-(2,4-dichlorophenyl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dichlorophenyl)but-3-en-1-amine
• 2229115-98-2
• EN300-1984389

• Inchi： 1S/C10H11Cl2N/c1-7(4-5-13)9-3-2-8(11)6-10(9)12/h2-3,6H,1,4-5,13H2
• InChI Key： HKUBNDJZASGPJO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(=C)CCN)Cl

Computed Properties

• Exact Mass: 215.0268547g/mol
• Monoisotopic Mass: 215.0268547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2,4-dichlorophenyl)but-3-en-1-amine

Introduction to 3-(2,4-dichlorophenyl)but-3-en-1-amine (CAS No. 2229115-98-2)

3-(2,4-dichlorophenyl)but-3-en-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2229115-98-2, is a significant compound in the realm of pharmaceutical and chemical research. This molecule, featuring a butenamine backbone conjugated with a 2,4-dichlorophenyl group, has garnered attention due to its structural uniqueness and potential biological activities. The presence of chlorine atoms at the ortho positions of the phenyl ring introduces electrophilic characteristics, making it a valuable scaffold for further derivatization and exploration in medicinal chemistry.

The compound's structural framework suggests potential interactions with biological targets, particularly enzymes and receptors involved in various metabolic pathways. In recent years, there has been a growing interest in developing novel heterocyclic compounds that can modulate these pathways effectively. The but-3-en-1-amine moiety is known for its ability to participate in hydrogen bonding and π-stacking interactions, which are crucial for drug-receptor binding affinity. This feature makes 3-(2,4-dichlorophenyl)but-3-en-1-amine a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic properties of such compounds with high precision. Molecular docking studies have shown that 3-(2,4-dichlorophenyl)but-3-en-1-amine can interact with several protein targets, including kinases and transcription factors, which are implicated in diseases such as cancer and inflammatory disorders. These interactions are mediated by the chlorine atoms and the amine group, which can form stable hydrogen bonds or engage in hydrophobic interactions with the target proteins.

In the context of drug discovery, the synthesis of analogs of 3-(2,4-dichlorophenyl)but-3-en-1-amine has been extensively studied. By modifying the substitution pattern on the phenyl ring or introducing additional functional groups, researchers aim to enhance the potency and selectivity of the compound. For instance, replacing one of the chlorine atoms with a fluorine atom can alter the electronic properties of the molecule, potentially leading to improved pharmacological outcomes. Such modifications are often guided by structure-activity relationship (SAR) studies, which provide insights into how changes in the molecular structure affect biological activity.

The role of 3-(2,4-dichlorophenyl)but-3-en-1-amine in preclinical research is also noteworthy. Several studies have demonstrated its potential as an intermediate in the synthesis of more complex pharmacophores. For example, it can be used to construct indole derivatives or benzothiophene-based compounds known for their antimicrobial and anti-inflammatory properties. These derivatives often exhibit enhanced bioavailability and reduced toxicity compared to their parent structures.

From a synthetic chemistry perspective, 3-(2,4-dichlorophenyl)but-3-en-1-amine serves as a versatile building block. Its synthesis typically involves condensation reactions between appropriately substituted phenyl halides and butadiene derivatives followed by functional group transformations. The use of palladium-catalyzed cross-coupling reactions has further streamlined its preparation, allowing for efficient access to various analogs. These synthetic strategies are critical for enabling high-throughput screening programs aimed at identifying novel bioactive molecules.

The pharmacological profile of 3-(2,4-dichlorophenyl)but-3-en-1-amine is still under active investigation. Preliminary data suggest that it may exhibit inhibitory effects on certain enzymes involved in signal transduction pathways. This makes it a potential candidate for treating conditions characterized by abnormal cellular communication, such as autoimmune diseases and certain types of cancer. Additionally, its ability to cross the blood-brain barrier suggests possible applications in central nervous system (CNS) disorders.

In conclusion, 3-(2,4-dichlorophenyl)but-3-en-1-amine (CAS No. 2229115-98-2) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it an attractive scaffold for further development. As computational methods continue to evolve and synthetic techniques become more sophisticated, 3-(2,4-dichlorophenyl)but-but ene 1 - amine is likely to play an increasingly important role in the discovery of novel therapeutic agents.